Cas no 24706-49-8 (2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]-)

• Product Name: 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]-
• CAS No: 24706-49-8
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 1422184
• PubChem ID: 3152085
• Update Time: 2025-10-29

2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]-
• 5,5-dimethyl-3-[(4-nitrophenyl)amino]cyclohex-2-en-1-one
• SR-01000314457
• CHEMBL3194066
• DTXSID701200632
• SR-01000314457-1
• 5,5-Dimethyl-3-((4-nitrophenyl)amino)cyclohex-2-en-1-one
• 5,5-Dimethyl-3-[(4-nitrophenyl)amino]-2-cyclohexen-1-one
• 24706-49-8
• 5,5-dimethyl-3-(4-nitroanilino)cyclohex-2-en-1-one
• SMR000523263
• MLS001204688
• HMS2816N10
• AKOS000517907
• 5,5-Dimethyl-3-(4-nitro-phenylamino)-cyclohex-2-enone
• NS-00125

• Inchi： 1S/C14H16N2O3/c1-14(2)8-11(7-13(17)9-14)15-10-3-5-12(6-4-10)16(18)19/h3-7,15H,8-9H2,1-2H3
• InChI Key： YAUMXBXKBGPOJL-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(C)(C)C1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.11618
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24

Additional information on 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]-

Comprehensive Guide to 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]- (CAS No. 24706-49-8)

2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]- (CAS No. 24706-49-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, often referred to by its systematic name, features a unique structure combining a cyclohexenone core with a 4-nitrophenylamino substituent. Its molecular formula is C₁₄H₁₆N₂O₃, and it exhibits intriguing chemical properties that make it valuable for various applications.

The compound's structure includes a 5,5-dimethyl-2-cyclohexen-1-one backbone, which is a common motif in many biologically active molecules. The addition of the 4-nitrophenylamino group introduces electron-withdrawing characteristics, enhancing its reactivity in certain chemical transformations. Researchers are particularly interested in this compound due to its potential as an intermediate in the synthesis of more complex molecules, including dyes, agrochemicals, and pharmaceutical agents.

One of the most frequently asked questions about 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]- is its solubility and stability under different conditions. Studies indicate that it is moderately soluble in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its stability is generally good under standard laboratory conditions, though it may degrade when exposed to strong acids, bases, or prolonged UV light.

In recent years, the demand for 2-Cyclohexen-1-one derivatives has increased due to their role in the development of novel materials and bioactive compounds. For instance, the 4-nitrophenylamino moiety is often explored in the design of fluorescent probes and sensors, which are critical in environmental monitoring and biomedical diagnostics. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such compounds.

Another hot topic related to CAS No. 24706-49-8 is its potential application in photodynamic therapy (PDT) and drug delivery systems. The compound's ability to absorb specific wavelengths of light makes it a candidate for use in light-activated therapies, a field that has seen exponential growth due to its minimal invasiveness and targeted action. Additionally, its structural features allow for modifications that can enhance its bioavailability and therapeutic efficacy.

The synthesis of 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]- typically involves multi-step organic reactions, including condensation and oxidation processes. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yield and reduce reaction times, addressing the industry's need for cost-effective and scalable production methods.

From a commercial perspective, CAS No. 24706-49-8 is available through several chemical suppliers, often in high purity grades suitable for research and industrial applications. Pricing and availability can vary based on market demand and production capacity, but the compound remains a valuable asset for laboratories focused on organic synthesis and material science.

In summary, 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(4-nitrophenyl)amino]- is a versatile compound with wide-ranging applications in chemistry and beyond. Its unique structure and properties make it a subject of ongoing research, particularly in areas like green chemistry, biomedical engineering, and advanced materials. As scientific advancements continue, the potential uses for this compound are likely to expand, solidifying its importance in modern chemistry.